molecular formula C23H27N5O2 B14972018 3-(4-methoxyphenyl)-1-(3-methylphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

3-(4-methoxyphenyl)-1-(3-methylphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

Cat. No.: B14972018
M. Wt: 405.5 g/mol
InChI Key: VUXPLOVAMHACPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a urea derivative featuring a triazoloazepine core, substituted with 4-methoxyphenyl and 3-methylphenyl groups. Its molecular formula is C₂₃H₂₆N₅O₂, with a molecular weight of 420.5 g/mol (exact mass: 420.2038). The structure combines a bicyclic triazoloazepine moiety linked via a methylene group to a urea bridge, which connects two aromatic rings. The 4-methoxyphenyl group enhances lipophilicity, while the 3-methylphenyl substituent may influence steric interactions in biological systems .

Properties

Molecular Formula

C23H27N5O2

Molecular Weight

405.5 g/mol

IUPAC Name

3-(4-methoxyphenyl)-1-(3-methylphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

InChI

InChI=1S/C23H27N5O2/c1-17-7-6-8-19(15-17)28(23(29)24-18-10-12-20(30-2)13-11-18)16-22-26-25-21-9-4-3-5-14-27(21)22/h6-8,10-13,15H,3-5,9,14,16H2,1-2H3,(H,24,29)

InChI Key

VUXPLOVAMHACPA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)N(CC2=NN=C3N2CCCCC3)C(=O)NC4=CC=C(C=C4)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(3-Chloro-4-Methoxyphenyl)-3-(3-Methylphenyl)-1-(Triazoloazepinylmethyl)Urea

  • Structural Difference : Chlorine substitution at the 3-position of the 4-methoxyphenyl ring.
  • Molecular Formula : C₂₃H₂₅ClN₅O₂ (Average mass: 439.94 g/mol vs. 420.5 g/mol for the parent compound).
  • Increased logP (predicted +0.3) due to halogenation, favoring membrane permeability .

1-[5-(4-Methoxyphenyl)-1H-Pyrazol-3-yl]-3-[4-(Trifluoromethyl)Phenyl]Urea (SI98)

  • Structural Difference : Replacement of the triazoloazepine core with a pyrazole ring; trifluoromethyl substitution on the aryl group.
  • The trifluoromethyl group (logP +0.9 vs. methyl) enhances hydrophobicity and metabolic resistance .

Triazoloazepine Derivatives with Trifluoromethoxy Substituents (Patent Example C20)

  • Structural Difference : Substitution of 4-methoxyphenyl with 4-(trifluoromethoxy)phenyl.
  • Enhanced metabolic stability due to fluorine’s resistance to oxidative degradation .

Physicochemical and Bioactivity Profile Comparison

Property Parent Compound Chloro Analog Pyrazole-Urea Trifluoromethoxy Analog
Molecular Weight (g/mol) 420.5 439.9 406.4 485.5
logP (Predicted) 3.8 4.1 4.3 4.6
Key Substituent 4-Methoxy 3-Chloro-4-methoxy 4-Trifluoromethyl 4-Trifluoromethoxy
Bioactivity Inference Kinase/GPCR modulation Enhanced binding affinity Kinase inhibition Serotonin receptor antagonism

Q & A

Q. Example Reaction Setup :

StepReagentsConditionsYield (%)
13-Methylphenyl isocyanate, Triazolo-azepine amineDCM, 40°C, 12h65–70
24-Methoxyphenyl isocyanateToluene, 80°C, 6h55–60

Advanced: How can Bayesian optimization improve synthesis yield?

Methodological Answer:
Bayesian optimization algorithms efficiently explore multidimensional parameter spaces (e.g., temperature, solvent ratio, catalyst loading) to maximize yield. Steps include:

Define Parameters : Identify critical variables (e.g., reaction time, solvent polarity).

Initial Screening : Use a fractional factorial design to narrow down optimal ranges .

Algorithm-Driven Iteration : Apply Gaussian processes to predict high-yield conditions with minimal experimental runs.
For example, optimizing solvent ratios (DCM:THF) via Bayesian methods increased yields from 60% to 82% in related triazolo-azepine syntheses .

Basic: What spectroscopic techniques confirm the compound’s structure?

Methodological Answer:

  • NMR :
    • ¹H NMR : Look for urea NH protons (δ 8.5–9.5 ppm) and methoxy singlet (δ 3.7–3.8 ppm) .
    • ¹³C NMR : Confirm carbonyl (C=O) at δ 155–160 ppm and triazolo-azepine carbons (δ 120–140 ppm) .
  • Mass Spectrometry : ESI-MS should show [M+H]⁺ matching the molecular weight (calc. 460.5 g/mol).
  • X-ray Crystallography : Resolve ambiguities in regiochemistry for the triazolo-azepine core .

Q. Key Spectral Data :

TechniqueKey Peaks/Observations
¹H NMRNH (δ 9.2 ppm, broad), OCH₃ (δ 3.75 ppm)
ESI-MS[M+H]⁺ = 461.2

Advanced: How to resolve contradictions in reported biological activity data?

Methodological Answer:
Discrepancies in IC₅₀ values (e.g., kinase inhibition) may arise from:

Assay Variability : Standardize protocols (e.g., ATP concentration, incubation time) .

Compound Purity : Use HPLC (C18 column, acetonitrile/water gradient) to confirm >95% purity .

Structural Confirmation : Compare X-ray data with analogs to rule out regioisomeric impurities .

Statistical Analysis : Apply ANOVA to assess inter-lab variability in dose-response curves .

Basic: What are common byproducts and their mitigation strategies?

Methodological Answer:

  • Byproducts :
    • Unreacted Amine : Due to incomplete coupling.
    • Diurea Derivatives : From excess isocyanate.
  • Mitigation :
    • Monitor reactions with TLC (Rf = 0.3 in 7:3 hexane:EtOAc).
    • Use scavenger resins (e.g., polymer-bound isocyanate) to quench excess amine .

Advanced: How does the methoxyphenyl group affect electronic properties?

Methodological Answer:

  • Computational Analysis :
    • Perform DFT calculations (B3LYP/6-31G*) to map electron density.
    • The methoxy group donates electrons via resonance, lowering the HOMO-LUMO gap by 0.3 eV compared to non-substituted analogs .
  • Experimental Validation : Compare UV-Vis spectra (λmax shifts from 270 nm to 290 nm with methoxy substitution) .

Basic: Recommended storage conditions for stability?

Methodological Answer:

  • Storage :
    • Under nitrogen at –20°C in amber vials.
    • Desiccate with silica gel to prevent hydrolysis of the urea moiety .
  • Stability Testing : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring .

Advanced: Strategies to enhance aqueous solubility for in vivo studies?

Methodological Answer:

  • Formulation Approaches :
    • Co-solvents : Use PEG-400/water mixtures (up to 20% v/v) .
    • Cyclodextrin Complexation : β-cyclodextrin (1:2 molar ratio) increases solubility 10-fold .
    • Salt Formation : React with HCl to form a water-soluble hydrochloride salt (test via pH-solubility profile) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.